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Compound of Interest

Compound Name: Phenyl thiocyanate

Cat. No.: B1265560 Get Quote

A deep dive into the historical synthesis and early characterization of phenyl thiocyanate
reveals a story rooted in the burgeoning field of organic chemistry in the late 19th century.

While the thiocyanate anion itself was known from the early 1800s, the synthesis of its phenyl

ester, phenyl thiocyanate, is credited to the German chemist Ludwig Gattermann and his

student W. Haussknecht in 1890. This pivotal discovery emerged from the broader exploration

of diazonium salts and their versatile reactions, a cornerstone of synthetic organic chemistry.

The journey to isolating and identifying phenyl thiocyanate was not a singular event but rather

a culmination of decades of research into the reactivity of aromatic compounds. Early

investigations by chemists such as Billeter in 1874 and Liebermann and Lange in 1879 laid the

groundwork by exploring the reactions of various organic compounds with cyanide and

thiocyanate salts. However, it was the seminal work of Traugott Sandmeyer in 1884 on the

copper-catalyzed reaction of diazonium salts that provided the key synthetic tool.

It was Gattermann and Haussknecht who successfully adapted this chemistry to synthesize

phenyl thiocyanate. Their method, a modification of the Sandmeyer reaction, involved the

reaction of benzenediazonium chloride with potassium thiocyanate. This reaction provided a

direct pathway to attach the thiocyanate group to the phenyl ring via the sulfur atom, forming

the C₆H₅SCN linkage.

Early Experimental Protocols
The initial synthesis of phenyl thiocyanate, as pioneered by Gattermann and Haussknecht,

was a testament to the experimental techniques of the era. The following is a generalized
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protocol based on their early work and subsequent refinements:

Synthesis of Phenyl Thiocyanate via Diazotization of Aniline (A Gattermann-Haussknecht

Approach)

Diazotization of Aniline: Aniline is dissolved in an aqueous solution of a strong mineral acid,

typically hydrochloric acid, and cooled to a low temperature (0-5 °C) using an ice bath. A

solution of sodium nitrite in water is then added dropwise while maintaining the low

temperature and stirring vigorously. This process converts the primary amine group of aniline

into a diazonium salt (benzenediazonium chloride).

Preparation of the Thiocyanate Solution: A solution of potassium thiocyanate (or ammonium

thiocyanate) in water is prepared.

The Gattermann-Haussknecht Reaction: The freshly prepared, cold solution of

benzenediazonium chloride is slowly added to the potassium thiocyanate solution. The

reaction mixture is stirred, and often a copper catalyst (such as copper powder or a copper(I)

salt), though not always strictly necessary in all variations, is introduced to facilitate the

reaction. The diazonium group is replaced by the thiocyanate group, leading to the formation

of phenyl thiocyanate, which often separates as an oily layer.

Isolation and Purification: The product is typically isolated by steam distillation or extraction

with an organic solvent like diethyl ether. The crude phenyl thiocyanate is then purified by

fractional distillation under reduced pressure.

Quantitative Data from Early Investigations
Early quantitative data on phenyl thiocyanate was primarily focused on its fundamental

physical properties. The table below summarizes some of the earliest reported values, which

may vary slightly from modern, more precise measurements. For comparison, the properties of

its more commonly known isomer, phenyl isothiocyanate, are also included.
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Property
Phenyl Thiocyanate
(C₆H₅SCN)

Phenyl Isothiocyanate
(C₆H₅NCS)

Molar Mass ( g/mol ) 135.19 135.19

Appearance Colorless to pale yellow oil Colorless liquid

Boiling Point (°C)
~232-233 (at atmospheric

pressure)
221

Melting Point (°C)

Not well-defined in early

literature; often cited as a

liquid at room temperature.

-21

Density (g/cm³) ~1.14 ~1.13

Logical Relationships in the Discovery and
Synthesis
The discovery of phenyl thiocyanate is intrinsically linked to the development of diazonium

salt chemistry. The following diagram illustrates the logical workflow from the precursor to the

final product, highlighting the key reaction type.

Aniline (C₆H₅NH₂) Benzenediazonium Chloride
(C₆H₅N₂⁺Cl⁻)

 Diazotization 
(NaNO₂, HCl, 0-5°C)

Phenyl Thiocyanate (C₆H₅SCN)

 Gattermann-Haussknecht Reaction 
(Substitution)

Potassium Thiocyanate (KSCN)

Click to download full resolution via product page

Figure 1. Logical workflow for the synthesis of phenyl thiocyanate.

Experimental Workflow for the Gattermann-
Haussknecht Synthesis
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The following diagram outlines the key steps in the experimental procedure for the synthesis

and purification of phenyl thiocyanate as would have been performed in the late 19th century.

Synthesis

Purification

Start: Aniline in HCl(aq)

Cool to 0-5°C

Add NaNO₂(aq) dropwise

Benzenediazonium Salt Solution

Add to KSCN(aq)

Formation of Crude Phenyl Thiocyanate

Isolation (e.g., Steam Distillation)

Proceed to Purification

Extraction with Ether

Drying of Organic Layer

Fractional Distillation (Reduced Pressure)

Pure Phenyl Thiocyanate
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[https://www.benchchem.com/product/b1265560#historical-context-and-discovery-of-phenyl-
thiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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